Cas no 891867-11-1 (N-(4-methoxyphenyl)-2-4-(4-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide)

• Product name: N-(4-methoxyphenyl)-2-4-(4-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide
• CAS No: 891867-11-1
• MF: C₂₀H₁₉N₃O₅
• MW: 381.381964921951
• CID: 6368232

N-(4-methoxyphenyl)-2-4-(4-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)-2-4-(4-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide
• N-(4-methoxyphenyl)-2-[4-(4-methoxyphenyl)-2,3-dioxopyrazin-1-yl]acetamide

• Inchi： 1S/C20H19N3O5/c1-27-16-7-3-14(4-8-16)21-18(24)13-22-11-12-23(20(26)19(22)25)15-5-9-17(28-2)10-6-15/h3-12H,13H2,1-2H3,(H,21,24)
• InChI Key： NQZYNCTXWUSFCD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1)(=O)CN1C=CN(C2=CC=C(OC)C=C2)C(=O)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-methoxyphenyl)-2-4-(4-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide

N-(4-Methoxyphenyl)-2-[4-(4-Methoxyphenyl)-2,3-Dioxo-1,2,3,4-Tetrahydropyrazin-1-YL]Acetamide: A Comprehensive Overview

The compound with CAS No. 891867-11-1, known as N-(4-methoxyphenyl)-2-[4-(4-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl]acetamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery and material science.

The molecular structure of N-(4-methoxyphenyl)-2-[4-(4-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl]acetamide is characterized by a tetrahydropyrazine ring system with two methoxyphenyl substituents and an acetamide group. The presence of the methoxy group (-OCH₃) on the phenyl rings introduces electron-donating effects, which can influence the compound's reactivity and solubility properties. The tetrahydropyrazine ring system is further substituted with two ketone groups (C=O), which contribute to the molecule's rigidity and potential for hydrogen bonding.

Recent research has focused on the synthesis and characterization of this compound. One study reported a novel synthetic route involving a multi-component reaction strategy to construct the tetrahydropyrazine core. This approach not only enhances the efficiency of synthesis but also allows for fine-tuning of the substituents to optimize biological activity. The compound has been shown to exhibit moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases.

In terms of physical properties, N-(4-methoxyphenyl)-2-[...]acetamide has a melting point of approximately 150°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various chemical processes requiring controlled solubility profiles.

The biological evaluation of this compound has revealed interesting findings. Preclinical studies suggest that it may possess anti-inflammatory and antioxidant properties due to its ability to scavenge free radicals and modulate inflammatory pathways. Furthermore, its interaction with cellular receptors has been explored using computational docking studies, which provide insights into its potential therapeutic applications.

From an industrial perspective, N-(4-methoxyphenyl)-2-[...]acetamide is being investigated for its role in drug delivery systems. Its structural versatility allows for the development of prodrugs or sustained-release formulations. Additionally, its compatibility with common pharmaceutical excipients makes it a promising candidate for formulation development.

In conclusion, N-(4-methoxyphenyl)-2-[...]acetamide (CAS No. 891867-11-1) represents a valuable addition to the arsenal of advanced organic compounds with diverse applications across multiple disciplines. Ongoing research continues to uncover new aspects of its chemistry and biology, underscoring its importance in modern scientific research.